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Compound of Interest

Compound Name: Rhod-2 (sodium salt)

Cat. No.: B10769545

Get Quote

Executive Summary
Rhod-2 is a high-affinity, red-fluorescent calcium indicator derived from the rhodamine

fluorophore.[1][2] Unlike its fluorescein-based cousins (Fluo-3, Fluo-4) which are polyanionic

and cytosolic, Rhod-2 possesses a unique chemical structure that, in its acetoxymethyl (AM)

ester form, carries a delocalized positive charge. This cationic property drives its sequestration

into the mitochondrial matrix in response to the mitochondrial membrane potential (

). Consequently, Rhod-2 is the industry standard for monitoring mitochondrial Ca

dynamics ([Ca

]

) in live cells, particularly in cardiomyocytes and neurons where metabolic-calcium coupling is
critical.

Part 1: Chemical Architecture & Photophysics
Structural Composition
The core of Rhod-2 is a BAPTA-based Ca
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chelator fused to a rhodamine fluorophore.

The Fluorophore: The rhodamine backbone provides the red-shifted excitation/emission

profile, moving the detection window away from the high autofluorescence of the UV/blue

spectrum and allowing multiplexing with GFP-tagged proteins.

The Chelator: The BAPTA moiety ensures rapid Ca

binding kinetics.

The Cationic Driver: In the AM ester form (Rhod-2 AM), the carboxyl groups are masked.

Unlike Fluo-4 AM, which is neutral/anionic, the rhodamine core imparts a net positive charge

to the molecule. This lipophilic cation property is the mechanistic basis for its mitochondrial

accumulation.

Spectral Properties
Rhod-2 is a single-wavelength, non-ratiometric indicator. It exhibits a massive fluorescence

intensity increase (>100-fold) upon Ca

binding without a shift in peak wavelength.[1]
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Property Value / Characteristic Notes

Excitation Max 552 nm
Compatible with 532 nm (YAG)

or 543/561 nm lasers.

Emission Max 581 nm
Detectable in the TRITC/Cy3

channel.

K

(Ca

)

~570 nM
Measured at 22°C. K

increases with temperature.

Dynamic Range
>100-fold (

)

Essentially non-fluorescent in

Ca

-free state.

Binding Stoichiometry 1:1
Simple Langmuir isotherm

behavior.

Critical Insight: Because Rhod-2 is non-ratiometric, changes in signal intensity can be

influenced by dye concentration, photobleaching, or focus drift. Rigorous controls (e.g.,

normalizing to basal fluorescence,

) are required for accurate interpretation.

Part 2: The Mechanism of Mitochondrial Loading
The preferential loading of Rhod-2 into mitochondria is not passive; it is an electrophoretic

process driven by the Nernstian potential across the inner mitochondrial membrane (IMM).

The "Cold Loading" Kinetic Trap
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While the cationic nature drives uptake, cytosolic esterases can prematurely hydrolyze the AM

ester, trapping the dye in the cytosol. To maximize mitochondrial specificity, a Cold Loading /

Warm Incubation protocol is employed.[3]

Low Temperature Phase (4°C - RT): Esterase activity is inhibited. The lipophilic, cationic

Rhod-2 AM permeates the plasma membrane and accumulates in the mitochondria (driven

by

to

mV).

Warm Incubation Phase (37°C): Cells are warmed. Mitochondrial esterases cleave the AM

groups.[4][5] The resulting Rhod-2 salt is polyanionic (net charge -4) and membrane-

impermeable, effectively "locking" it within the matrix.

Mechanism Diagram
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Figure 1: The kinetic trapping mechanism of Rhod-2 AM. Low-temperature incubation

minimizes cytosolic hydrolysis (dashed line), favoring mitochondrial accumulation driven by

membrane potential.

Part 3: Experimental Protocols
Preparation of Stock Solutions

Solvent: Anhydrous DMSO (high quality). Moisture hydrolyzes AM esters, rendering them

useless.

Concentration: Prepare a 1–5 mM stock solution.
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Storage: Aliquot and store at -20°C, desiccated and protected from light. Use within 1 month

of thawing.

Protocol: Mitochondrial Calcium Imaging (The "Cold
Load")
This protocol is optimized for adherent cells (e.g., HeLa, cardiomyocytes) to maximize

mitochondrial signal over cytosolic background.

Reagents:

Rhod-2 AM Stock (1 mM)

Pluronic F-127 (20% w/v in DMSO) – facilitates solubilization.

Loading Buffer (HBSS or Tyrode’s, Ca

/Mg

free preferred during loading).

Step-by-Step Workflow:

Dye Preparation: Mix 5 µL of Rhod-2 AM stock with 5 µL of Pluronic F-127. Dilute this

mixture into 1 mL of Loading Buffer (Final conc: 5 µM).

Cold Incubation (Loading):

Remove culture medium from cells.[6][7]

Add dye solution.[6][7][8]

Incubate at 4°C to Room Temperature for 30–60 minutes.

Why? This suppresses cytosolic esterases while allowing the cationic AM ester to

equilibrate across the IMM.

Wash: Remove dye solution. Wash 2x with dye-free buffer.
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Warm Incubation (Cleavage):

Add fresh recording buffer (warm).

Incubate at 37°C for 15–30 minutes.

Why? This reactivates mitochondrial esterases, trapping the dye, and allows any cytosolic

dye to leak out or be pumped out.

Imaging: Transfer to microscope stage. Excite at 550–560 nm; collect emission at >570 nm.

Protocol: Signal Calibration (In Situ)
Since Rhod-2 is non-ratiometric, converting fluorescence (

) to concentration ([Ca

]) requires determining

and

at the end of the experiment. [7]

Record Baseline (

): Measure physiological response.

Determine

: Perfuse cells with buffer containing 10 µM Ionomycin (Ca

ionophore) and saturating Ca

(e.g., 5–10 mM).

Determine

: Perfuse with Ca

-free buffer containing 10 µM Ionomycin and 5 mM EGTA (or BAPTA). Mn

quenching can also be used to determine background fluorescence.
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Part 4: Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Cytosolic Background
Premature hydrolysis; Loading

temp too high.

Strictly adhere to the Cold

Loading protocol. Reduce

loading time.

Punctate but Non-

Mitochondrial Staining
Lysosomal sequestration.

Co-stain with MitoTracker

Green to verify localization.[8]

Use Bafilomycin A1 to collapse

lysosomal pH gradients.

No Signal Response
Dye hydrolysis in stock;

Incomplete de-esterification.

Check stock solution integrity.

Ensure the 37°C "warm chase"

step is sufficient for hydrolysis.

Phototoxicity / Bleaching Excessive laser power.

Use the lowest laser power

possible. Rhod-2 is reasonably

photostable but susceptible to

ROS-induced degradation.

Advanced Tip: Dihydro-Rhod-2
For applications requiring extreme sensitivity to oxidation or where the cationic charge alone is

insufficient, dihydro-Rhod-2 AM can be used. This reduced form is non-fluorescent and

uncharged until it enters the cell and is oxidized by intracellular reactive oxygen species (ROS)

or specific peroxidases, often found in mitochondria. This provides a secondary "lock"

mechanism but complicates the signal interpretation, as fluorescence becomes a function of

both Ca

and oxidative state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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